Cas no 60885-04-3 (b-D-Fructopyranose,1-O-methyl-2,3:4,5-bis-O-(1-methylethylidene)-)

• Product Name: b-D-Fructopyranose,1-O-methyl-2,3:4,5-bis-O-(1-methylethylidene)-
• CAS No: 60885-04-3
• MF: C₁₃H₂₂O₆
• MW: 274.310184955597
• CID: 509590
• PubChem ID: 6454083
• Update Time: 2025-04-19

b-D-Fructopyranose,1-O-methyl-2,3:4,5-bis-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• b-D-Fructopyranose,1-O-methyl-2,3:4,5-bis-O-(1-methylethylidene)-
• (3aS)-3a-(methoxymethyl)-2,2,7,7-tetramethyl-5,5a,8a,8b-tetrahydrodi[1,3]dioxolo[4,5-a:5',3'-d]pyran
• 2,3-4,5-di-O-isopropylidene-1-O-methyl-beta-fructopyranose

• Inchi： 1S/C13H22O6/c1-11(2)16-8-6-15-13(7-14-5)10(9(8)17-11)18-12(3,4)19-13/h8-10H,6-7H2,1-5H3/t8?,9?,10?,13-/m0/s1
• InChI Key： RLRIAKXKXXXWIV-HWMWNZGHSA-N
• SMILES： O1C(C)(C)O[C@@]2(COC)C1C1C(CO2)OC(C)(C)O1

Computed Properties

• Exact Mass: 274.141638
• Monoisotopic Mass: 274.141638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 0.3

Experimental Properties

• Density: 1.116
• Boiling Point: 332.7°C at 760 mmHg
• Flash Point: 131.6°C
• Refractive Index: 1.45
• PSA: 55.38000
• LogP: 1.03090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans